Cas no 1506335-19-8 (tert-butyl 3H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylate)

• Product Name: tert-butyl 3H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylate
• CAS No: 1506335-19-8
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 6433145
• PubChem ID: 79343126
• Update Time: 2025-07-02

tert-butyl 3H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylate
• AKOS026740482
• AKOS017896332
• EN300-1229201
• 1506335-19-8
• EN300-1032305
• tert-butyl 1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylate
• tert-butyl 3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylate

• Inchi： 1S/C11H17N3O2/c1-11(2,3)16-10(15)8-4-7-9(5-12-8)14-6-13-7/h6,8,12H,4-5H2,1-3H3,(H,13,14)
• InChI Key： PAYYZIGNRZMIIG-UHFFFAOYSA-N
• SMILES： O(C(C1CC2=C(CN1)NC=N2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl 3H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylate

Comprehensive Overview of tert-butyl 3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylate (CAS No. 1506335-19-8)

The compound tert-butyl 3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylate (CAS No. 1506335-19-8) is a versatile intermediate in pharmaceutical and organic synthesis. Its unique imidazo[4,5-c]pyridine scaffold has garnered significant attention due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. Researchers and industry professionals frequently search for this compound under keywords like "imidazo[4,5-c]pyridine derivatives", "tert-butyl carboxylate synthesis", and "CAS 1506335-19-8 applications", reflecting its growing relevance in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like tert-butyl 3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylate has surged, driven by advancements in targeted therapies and personalized medicine. The compound's tert-butyl ester group enhances its stability and solubility, making it a preferred choice for prodrug design and peptide coupling reactions. Its imidazo[4,5-c]pyridine core is also a hotspot for structure-activity relationship (SAR) studies, as it mimics purine bases, enabling interactions with biological targets such as enzymes and receptors.

From a synthetic perspective, CAS 1506335-19-8 is often synthesized via multistep organic reactions, including cyclization and esterification. The compound's purity and yield are critical for downstream applications, prompting researchers to explore green chemistry approaches and catalytic methods to optimize its production. Searches for "sustainable synthesis of imidazo[4,5-c]pyridines" and "scalable routes for tert-butyl carboxylates" highlight the industry's focus on efficiency and environmental responsibility.

The pharmacological potential of tert-butyl 3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylate extends to neurodegenerative disease research and oncology. Its ability to modulate protein-protein interactions and signal transduction pathways has led to investigations into its role in cancer cell apoptosis and neuroprotection. These applications align with trending topics such as "small molecule therapeutics for Alzheimer's" and "kinase inhibitors in precision medicine", which dominate academic and industrial discourse.

Quality control and analytical characterization of CAS 1506335-19-8 are paramount for ensuring reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify the compound's identity and purity. Queries such as "analytical methods for imidazo[4,5-c]pyridines" and "CAS 1506335-19-8 spectral data" underscore the importance of robust analytical protocols in synthetic chemistry.

In conclusion, tert-butyl 3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylate represents a pivotal building block in modern drug development. Its structural features and functional groups offer broad utility, from medicinal chemistry to material science. As the scientific community continues to explore its applications, this compound remains a focal point for innovation, addressing pressing challenges in healthcare and sustainable chemistry.